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Compound of Interest

2-(Trifluoromethoxy)phenacyl!
Compound Name:
bromide

Cat. No.: B1303451

An In-depth Technical Guide to the Stability and Storage of 2-(Trifluoromethoxy)phenacyl
bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Trifluoromethoxy)phenacyl bromide (CAS No. 530141-40-3) is a halogenated ketone that
serves as a versatile intermediate in organic synthesis, particularly in the preparation of various
heterocyclic compounds relevant to pharmaceutical and agrochemical research. The presence
of the trifluoromethoxy group can significantly influence the reactivity and physicochemical
properties of the molecule, making a thorough understanding of its stability and appropriate
storage conditions crucial for its effective use and to ensure the integrity of research outcomes.

This technical guide provides a comprehensive overview of the known stability and storage
parameters for 2-(Trifluoromethoxy)phenacyl bromide, based on available safety data and
general knowledge of related a-haloketones. It outlines recommended storage conditions,
potential degradation pathways, and best practices for handling and stability assessment.

Chemical Properties

A summary of the key chemical properties of 2-(Trifluoromethoxy)phenacyl bromide is
presented in Table 1.
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Table 1: Chemical and Physical Properties of 2-(Trifluoromethoxy)phenacyl bromide

Property Value Source
CAS Number 530141-40-3 [1]
Molecular Formula CoHeBrFsO2 [1]
Molecular Weight 283.04 g/mol [1]

Not explicitly stated for this

compound, but related
Appearance phenacyl bromides are often

white to off-white or yellowish

solids or liquids.

General Knowledge

Solubility Slightly soluble in water.

[2]

Stability Profile

While specific, quantitative stability studies on 2-(Trifluoromethoxy)phenacyl bromide are not

readily available in the public domain, its stability can be inferred from its chemical structure

and data on analogous compounds. As an a-haloketone, it is susceptible to degradation under

certain conditions.

Key factors influencing stability include:

o Temperature: Elevated temperatures can accelerate decomposition. For similar compounds,

storage at refrigerated temperatures (2-8°C) is recommended to minimize degradation.

e Light: Many halogenated organic compounds are light-sensitive. Exposure to UV or visible

light can induce decomposition, often leading to discoloration.

o Moisture: The presence of water can lead to hydrolysis of the bromine atom, forming 2-

hydroxy-1-(2-(trifluoromethoxy)phenyl)ethan-1-one and hydrobromic acid. This acidic

byproduct can further catalyze degradation.

e pH: The compound is expected to be more stable under neutral to slightly acidic conditions.

Basic conditions will promote nucleophilic substitution and elimination reactions.
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e Incompatible Materials: Contact with strong oxidizing agents, strong bases, and nucleophiles

can lead to rapid decomposition.

Recommended Storage Conditions

To ensure the long-term stability and purity of 2-(Trifluoromethoxy)phenacyl bromide, the

following storage conditions are recommended. These are summarized in Table 2 for clarity.

Table 2: Recommended Storage Conditions for 2-(Trifluoromethoxy)phenacyl bromide

Parameter Recommendation Rationale
To minimize thermal
Temperature 2-8°C -
decomposition.
) To prevent oxidation and
Under an inert gas (e.g., Argon _ _ _
Atmosphere ) reaction with atmospheric
or Nitrogen) ]
moisture.[2]
) Tightly sealed, opaque To prevent exposure to
Container ] ] )
container moisture and light.
) Cool, dry, and well-ventilated To ensure a stable
Location

area

environment and safety.

Incompatibilities

Store away from strong
oxidizing agents, strong bases,

and nucleophiles

To prevent chemical reactions

and degradation.[3]

Potential Degradation Pathway

The primary anticipated degradation pathway for 2-(Trifluoromethoxy)phenacyl bromide in

the presence of water is hydrolysis. A logical diagram of this process is provided below.
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G-(Trifluoromethoxy)phenacyl bromidg ( H20 (Moisture) )
Hydrolysis

Primary Product Byproduct

G—Hydroxy-l-(2-(trif|u0romethoxy)phenyl)ethan-l-ong Hydrobromic Acid (H Br))
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Preparation

Prepare solutions of 2-(Trifluoromethoxy)phenacyl bromide in appropriate solvents

A/

Acidic Hydrolysis
(e.g., 0.1 M HCI, 60°C)

A/

Basic Hydrolysis Oxidative Degradation Thermal Stress Photolytic Stress
(e.g., 0.1 M NaOH, RT) (e.g., 3% H202, RT) (e.g., 60°C, solid & solution) (e.g., UV/Vis light exposure)

Conditions

Stre

/

A

A/

Withdraw samples at specified time points

Analyze by a stability-indicating method (e.g., HPLC-UV, LC-MS)

Data Inte‘

;pretation

Quantify parent compound and degradation products

Identify degradation products (e.g., by MS, NMR)

Propose degradation pathways

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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